![molecular formula C15H18N4O4S B2647732 N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)-1-methyl-1H-imidazole-4-sulfonamide CAS No. 1428373-12-9](/img/structure/B2647732.png)
N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)-1-methyl-1H-imidazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)-1-methyl-1H-imidazole-4-sulfonamide, commonly known as MSI-1436, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. MSI-1436 is a sulfonamide derivative that has been found to inhibit the activity of several enzymes, including PTP1B and tyrosine phosphatase SHP-2.
Scientific Research Applications
Imaging and Radiolabeling Applications
N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)-1-methyl-1H-imidazole-4-sulfonamide derivatives, such as [11C]L-159,884, have been developed for imaging applications. These compounds are potent and selective ligands for the AT1 receptor, making them useful for imaging related to angiotensin II, which plays a critical role in cardiovascular health and disease. The radiolabeling process involves C-11 methylation of desmethyl phenolic precursors, providing a method for tracking biological processes in vivo (Hamill et al., 1996).
Synthetic and Biological Activity
This compound derivatives have been synthesized and studied for their biological activity. For example, the synthesis of imidazo[1,2-a]pyridines substituted at the 3-position aimed to produce potential antisecretory and cytoprotective antiulcer agents. The synthetic routes and chemical reactions used to produce these compounds, although not directly linked to the core compound , demonstrate the versatility and potential of this class of molecules in medicinal chemistry (Starrett et al., 1989).
Novel Synthetic Methodologies
The development of one-pot synthetic methodologies for N-(imidazo[1,2-a]pyridin-3-yl)sulfonamides has been explored. These methods allow for the efficient synthesis of these compounds, which have potential applications in various fields, including medicinal chemistry and materials science. The use of zinc chloride as a catalyst, for example, offers a simple and cost-effective approach to synthesizing these molecules (Rozentsveig et al., 2013).
Antinociceptive Pharmacology
Derivatives of this compound, such as LF22-0542, have been characterized for their antinociceptive pharmacology. This research highlights the potential of these compounds in developing treatments for pain, including inflammatory and neuropathic pain states (Porreca et al., 2006).
Antibacterial Applications
Research has also focused on the antibacterial properties of novel heterocyclic compounds containing a sulfonamido moiety. These compounds have been synthesized and tested for their effectiveness against various bacterial strains, indicating the potential for these molecules to be used as antibacterial agents (Azab et al., 2013).
properties
IUPAC Name |
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-1-methylimidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O4S/c1-18-9-14(16-10-18)24(21,22)17-11-5-6-12(13(8-11)23-2)19-7-3-4-15(19)20/h5-6,8-10,17H,3-4,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOKSLHISUNGUQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)NC2=CC(=C(C=C2)N3CCCC3=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.